Cas no 1261965-08-5 (5-(3-Trifluoromethoxyphenyl)-3-trifluoromethoxyphenol)

• Product Name: 5-(3-Trifluoromethoxyphenyl)-3-trifluoromethoxyphenol
• CAS No: 1261965-08-5
• MF: C₁₄H₈F₆O₃
• MW: 338.201945304871
• MDL: MFCD18316438
• CID: 2766446
• PubChem ID: 53222161
• Update Time: 2025-06-07

5-(3-Trifluoromethoxyphenyl)-3-trifluoromethoxyphenol Chemical and Physical Properties

Names and Identifiers

• 5-(3-TRIFLUOROMETHOXYPHENYL)-3-TRIFLUOROMETHOXYPHENOL
• 5-(3-Trifluoromethoxyphenyl)-3-trifluoromethoxyphenol, 95%
• MFCD18316438
• DTXSID30686735
• 3',5-Bis(trifluoromethoxy)[1,1'-biphenyl]-3-ol
• 1261965-08-5
• SCHEMBL21944570
• MLOZNRWXCQIDMI-UHFFFAOYSA-N
• 5-(3-Trifluoromethoxyphenyl)-3-trifluoromethoxyphenol

• MDL： MFCD18316438
• Inchi： 1S/C14H8F6O3/c15-13(16,17)22-11-3-1-2-8(5-11)9-4-10(21)7-12(6-9)23-14(18,19)20/h1-7,21H
• InChI Key： MLOZNRWXCQIDMI-UHFFFAOYSA-N
• SMILES： FC(OC1=CC(=CC(=C1)C1C=CC=C(C=1)OC(F)(F)F)O)(F)F

Computed Properties

• Exact Mass: 338.03776309Da
• Monoisotopic Mass: 338.03776309Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 384
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 38.7Ų

Additional information on 5-(3-Trifluoromethoxyphenyl)-3-trifluoromethoxyphenol

Introduction to 5-(3-Trifluoromethoxyphenyl)-3-trifluoromethoxyphenol (CAS No. 1261965-08-5)

5-(3-Trifluoromethoxyphenyl)-3-trifluoromethoxyphenol, with the CAS number 1261965-08-5, is a unique and highly specialized compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its distinctive trifluoromethoxy groups, which confer it with unique chemical and biological properties. The presence of these groups not only enhances the compound's stability and solubility but also modulates its interactions with biological targets, making it a valuable candidate for various therapeutic applications.

The molecular structure of 5-(3-Trifluoromethoxyphenyl)-3-trifluoromethoxyphenol consists of a phenolic core with two trifluoromethoxy substituents. The phenolic hydroxyl group is known for its ability to form hydrogen bonds, which can be crucial for binding to specific protein targets. The trifluoromethoxy groups, on the other hand, introduce fluorine atoms, which are known for their electron-withdrawing properties and can significantly influence the compound's electronic distribution and lipophilicity. These characteristics make 5-(3-Trifluoromethoxyphenyl)-3-trifluoromethoxyphenol an attractive candidate for drug design and development.

In recent years, there has been a growing interest in the use of fluorinated compounds in medicinal chemistry due to their enhanced pharmacological properties. Fluorine atoms can improve the metabolic stability of drugs, enhance their binding affinity to target proteins, and reduce their toxicity. 5-(3-Trifluoromethoxyphenyl)-3-trifluoromethoxyphenol exemplifies this trend, as its trifluoromethoxy groups contribute to its favorable pharmacokinetic profile. Studies have shown that this compound exhibits high stability in biological systems, which is crucial for maintaining its therapeutic efficacy over extended periods.

The biological activity of 5-(3-Trifluoromethoxyphenyl)-3-trifluoromethoxyphenol has been extensively investigated in various preclinical models. Research has demonstrated that this compound possesses potent anti-inflammatory and antioxidant properties. In vitro studies have shown that it can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are key mediators of inflammatory responses. Additionally, it has been found to scavenge reactive oxygen species (ROS), thereby protecting cells from oxidative damage. These findings suggest that 5-(3-Trifluoromethoxyphenyl)-3-trifluoromethoxyphenol could be a promising therapeutic agent for treating inflammatory diseases and conditions associated with oxidative stress.

Beyond its anti-inflammatory and antioxidant activities, 5-(3-Trifluoromethoxyphenyl)-3-trifluoromethoxyphenol has also shown potential in other therapeutic areas. For instance, preliminary studies have indicated that it may have neuroprotective effects. In animal models of neurodegenerative diseases such as Alzheimer's disease, this compound has been observed to reduce neuronal cell death and improve cognitive function. The mechanism underlying these effects is thought to involve the modulation of signaling pathways associated with neuroinflammation and oxidative stress.

The safety profile of 5-(3-Trifluoromethoxyphenyl)-3-trifluoromethoxyphenol is another important aspect that has been evaluated in preclinical studies. Toxicity assessments have revealed that this compound exhibits low toxicity at therapeutic concentrations, making it a safe candidate for further clinical development. However, as with any new drug candidate, ongoing research is necessary to fully understand its long-term safety and efficacy.

In conclusion, 5-(3-Trifluoromethoxyphenyl)-3-trifluoromethoxyphenol (CAS No. 1261965-08-5) represents a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable biological properties make it an attractive target for further research and development in the fields of medicinal chemistry and pharmaceutical sciences. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, it is likely that this compound will play an increasingly important role in the treatment of various diseases and conditions.